Cas no 1261905-84-3 (2-Fluoro-4-(5-formylthiophen-3-yl)benzoic acid)

• Product Name: 2-Fluoro-4-(5-formylthiophen-3-yl)benzoic acid
• CAS No: 1261905-84-3
• MF: C₁₂H₇FO₃S
• MW: 250.245585680008
• MDL: MFCD18319824
• CID: 2762571
• PubChem ID: 53225742
• Update Time: 2025-04-21

2-Fluoro-4-(5-formylthiophen-3-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• DTXSID40689474
• MFCD18319824
• 4-(2-FORMYLTHIOPHEN-4-YL)-2-FLUOROBENZOIC ACID
• SCHEMBL2557920
• 1261905-84-3
• 4-(2-Formylthiophen-4-yl)-2-fluorobenzoic acid, 95%
• 2-Fluoro-4-(5-formylthiophen-3-yl)benzoic acid

• MDL： MFCD18319824
• Inchi： 1S/C12H7FO3S/c13-11-4-7(1-2-10(11)12(15)16)8-3-9(5-14)17-6-8/h1-6H,(H,15,16)
• InChI Key： HQZCDDRWCSMBMZ-UHFFFAOYSA-N
• SMILES： S1C(C=O)=CC(=C1)C1C=CC(C(=O)O)=C(C=1)F

Computed Properties

• Exact Mass: 250.01
• Monoisotopic Mass: 250.01
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 82.6A^2
• XLogP3: 2.7